Cas no 2763965-88-2 (2-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclohexane-1-carboxylic acid)

• Product Name: 2-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclohexane-1-carboxylic acid
• CAS No: 2763965-88-2
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 5559458
• PubChem ID: 165998504
• Update Time: 2025-05-22

2-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763965-88-2
• 2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclohexane-1-carboxylic acid
• EN300-37344089
• 2-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclohexane-1-carboxylic acid

• Inchi： 1S/C16H25NO4/c1-2-11-21-16(20)17-9-7-12(8-10-17)13-5-3-4-6-14(13)15(18)19/h2,12-14H,1,3-11H2,(H,18,19)
• InChI Key： LYQDGJGSWOGCKC-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C1CCN(C(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 295.17835828g/mol
• Monoisotopic Mass: 295.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclohexane-1-carboxylic acid

2-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound 2-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclohexane-1-carboxylic acid, identified by the CAS number 2763965-88-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, combining a cyclohexane ring with a piperidine moiety, and features a carboxylic acid group, which contributes to its versatility in chemical reactions. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with potential therapeutic applications.

The structural complexity of this compound arises from its unique arrangement of functional groups. The piperidine ring, a six-membered amine-containing structure, is connected to a cyclohexane ring via a carbonyl group. This arrangement creates a rigid framework that can influence the compound's pharmacokinetic properties, such as absorption and distribution. The presence of the propenoyloxy group further enhances the molecule's reactivity and selectivity in various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes. Researchers have employed strategies such as ring-closing metathesis and nucleophilic substitution to construct the bicyclic core. These methods not only improve yield but also allow for precise control over stereochemistry, which is critical for ensuring the compound's biological activity. The use of transition metal catalysts has been particularly effective in facilitating these reactions, as highlighted in several recent publications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been explored in several studies, where it has been modified to target specific biological pathways. For instance, derivatives of this compound have demonstrated inhibitory activity against certain enzymes involved in inflammatory processes, suggesting potential anti-inflammatory properties. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented, further underscoring its importance in modern drug discovery.

The latest research has also focused on understanding the environmental impact and degradation pathways of this compound. Studies indicate that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis, leading to the formation of less complex byproducts. These findings are crucial for assessing its environmental safety and ensuring sustainable practices in its production and use.

In conclusion, 2-{1-[(Prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}cyclohexane-1-carboxylic acid represents a significant advancement in organic chemistry. Its unique structure, versatile functional groups, and promising biological activity make it a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.